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Compound of Interest

Compound Name: (S)-1-Phenylpropan-2-ol

Cat. No.: B073261 Get Quote

(S)-1-Phenylpropan-2-ol, a combustible liquid that can cause skin, eye, and respiratory

irritation, requires careful handling to ensure laboratory safety.[1][2][3] Adherence to proper

personal protective equipment (PPE) protocols, handling procedures, and disposal guidelines

is crucial for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling (S)-1-Phenylpropan-2-ol.
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Equipment Specifications Purpose

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield may be required for

splash hazards.[2]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2][3]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile).[4] Gloves

should be inspected before

use and changed immediately

upon contamination.

Prevents skin contact which

can cause skin irritation.[1][2]

[3]

Body Protection

A flame-retardant lab coat,

buttoned and properly fitted,

over long pants and closed-

toe, closed-heel shoes.[4]

Avoid polyester or acrylic

clothing.[4]

Protects skin from accidental

splashes and contact.

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or fume hood. If exposure

limits are exceeded or irritation

occurs, a full-face respirator

with an appropriate cartridge

should be used.[2]

Prevents respiratory irritation

from inhaling vapors.[1][2][3]

Handling and Storage Protocols
Proper handling and storage are critical to maintain the integrity of the chemical and the safety

of the laboratory environment.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of

vapors.[1][2]
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Avoid contact with skin and eyes.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces as it is a combustible liquid.

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

The recommended storage class for this chemical is 10 - Combustible liquids.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.
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Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin with plenty of water for at

least 15 minutes.[2][5] If skin irritation occurs,

seek medical attention.[1][2]

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1][2] Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes.[2][5] Seek immediate medical

attention.[1]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][2] If the person

feels unwell, seek medical attention.[1][2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek medical attention if you feel

unwell.

Spill

Evacuate nonessential personnel.[6] If the spill

is flammable, eliminate all ignition sources.[6]

Wear appropriate PPE and contain the spill

using an absorbent material.[5] Collect the

absorbed material in a sealed container for

proper disposal.[5]

Disposal Plan
Dispose of (S)-1-Phenylpropan-2-ol and its containers in accordance with local, state, and

federal regulations.[1] It should be disposed of at an approved waste disposal plant. Do not let

the chemical enter drains.[1]

Workflow for Handling and Disposal
The following diagram illustrates the standard workflow for the safe handling and disposal of

(S)-1-Phenylpropan-2-ol.
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Workflow for Handling (S)-1-Phenylpropan-2-ol
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Caption: Workflow for the safe handling and disposal of (S)-1-Phenylpropan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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